Cas no 17812-32-7 (H-Asp-OMe)

• Product Name: H-Asp-OMe
• CAS No: 17812-32-7
• MF: C₅H₉NO₄
• MW: 147.129261732101
• MDL: MFCD00080289
• CID: 50889
• PubChem ID: 6994682
• Update Time: 2025-04-18

H-Asp-OMe Chemical and Physical Properties

Names and Identifiers

• 1-Methyl L-aspartate
• L-Aspartic acid 1-methyl ester
• 3-Amino-4-methoxy-4-oxobutanoic acid
• H-Asp-OMe
• (S)-3-Amino-4-methoxy-4-oxobutanoic acid
• Aspartic Acid α-Methyl Ester
• AC1ODWBT
• CTK3J1668
• methyl aspartate
• PubChem13176
• ASP(OMe)
• L-Asp-OMe
• L-Asp-OMe-OH
• ASPARTIC ACID-OME
• Aspartic acid 1-methyl ester
• L-ASPARTIC ACID-1-METHYL ESTER
• L-ASPARTIC ACID ALPHA-METHYL ESTER
• (3S)-3-amino-4-methoxy-4-oxobutanoic acid
• l-aspartic acid methyl ester
• EBD44191
• FCH920509
• AX8018935
• AB0020367
• ST24036130
• V1217
• M1859
• 812H327
• L-Aspartic acid 1-methyl ester; 3-Amino-4-m
• L-Aspartic acid a-methyl ester hcl
• AT23254
• CS-W018215
• HY-W017499
• (3S)-3-azaniumyl-4-methoxy-4-oxobutanoate
• AKOS016842902
• DTXSID70426394
• Asp-OMe
• EN300-244995
• (3~{S})-3-azanyl-4-methoxy-4-oxidanylidene-butanoic acid
• A812342
• MFCD00080289
• L-Aspartic acid, 1-methyl ester
• 17812-32-7
• DS-13863
• 3-amino-4-methoxy-4-oxo-butanoic acid
• SCHEMBL416894
• AC-19184
• AMY31364
• DA-74018
• SWWBMHIMADRNIK-VKHMYHEASA-N

• MDL： MFCD00080289
• Inchi： 1S/C5H9NO4/c1-10-5(9)3(6)2-4(7)8/h3H,2,6H2,1H3,(H,7,8)/t3-/m0/s1
• InChI Key： SWWBMHIMADRNIK-VKHMYHEASA-N
• SMILES： O(C)C([C@H](CC(=O)O)N)=O

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6
• XLogP3: -3.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.299
• Melting Point: 186°C(lit.)
• Boiling Point: 272.7 °C at 760 mmHg
• Flash Point: 118.7 °C
• Refractive Index: 36 ° (C=0.5, H2O)
• PSA: 89.62
• LogP: -0.33830
• Solubility: Uncertain
• Vapor Pressure: No data available

H-Asp-OMe Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters